ethyl 3-(2-chlorophenyl)-3-[(2,6-dichlorobenzoyl)amino]propanoate

• IUPAC Name: ethyl 3-(2-chlorophenyl)-3-[(2,6-dichlorobenzoyl)amino]propanoate
• InChI: InChI=1S/C18H16Cl3NO3/c1-2-25-16(23)10-15(11-6-3-4-7-12(11)19)22-18(24)17-13(20)8-5-9-14(17)21/h3-9,15H,2,10H2,1H3,(H,22,24)
• InChI Key: YCJGAWZYZSFOIJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C1=CC=CC=C1Cl)NC(=O)C2=C(C=CC=C2Cl)Cl
• Molecular Formula: C18H16Cl3NO3
• Molecular Weight: 400.7 g/mol

Description

Ethyl 3-(2-chlorophenyl)-3-[(2,6-dichlorobenzoyl)amino]propanoate is a synthetic compound that belongs to the family of propanoates. It is widely used in scientific research for its unique properties and potential applications in various fields such as medicine, agriculture, and biotechnology.

Scientific Research Applications

Ethyl 3-(2-chlorophenyl)-3-[(2,6-dichlorobenzoyl)amino]propanoate has a wide range of scientific research applications. It is commonly used as a reference compound in the development of new drugs and as a tool in the study of various biological processes. It has been shown to exhibit potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory disorders. Additionally, it has been found to possess antitumor activity and may have potential applications in cancer therapy.

Mechanism of Action

The exact mechanism of action of ethyl 3-(2-chlorophenyl)-3-[(2,6-dichlorobenzoyl)amino]propanoate is not fully understood. However, it has been suggested that it may exert its effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators such as prostaglandins. It may also act on other targets involved in the regulation of various biological processes.
Biochemical and Physiological Effects:
Ethyl 3-(2-chlorophenyl)-3-[(2,6-dichlorobenzoyl)amino]propanoate has been shown to exhibit a range of biochemical and physiological effects. It has been found to inhibit the production of inflammatory mediators such as prostaglandins and cytokines, leading to a reduction in inflammation and pain. It has also been shown to induce apoptosis (programmed cell death) in cancer cells, suggesting potential applications in cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 3-(2-chlorophenyl)-3-[(2,6-dichlorobenzoyl)amino]propanoate in lab experiments is its potent anti-inflammatory and analgesic properties, which make it a valuable tool in the study of various inflammatory disorders. Additionally, its antitumor activity makes it a potential candidate for cancer therapy. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of ethyl 3-(2-chlorophenyl)-3-[(2,6-dichlorobenzoyl)amino]propanoate. One area of research is the development of new drugs based on the structure of this compound, which may have improved efficacy and reduced toxicity. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential applications in various fields such as medicine, agriculture, and biotechnology. Finally, more research is needed to explore the potential limitations and safety concerns associated with the use of ethyl 3-(2-chlorophenyl)-3-[(2,6-dichlorobenzoyl)amino]propanoate in lab experiments.